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Compound of Interest

Compound Name: 2-Methoxyethylamine

Cat. No.: B085606 Get Quote

Introduction

2-Methoxyethylamine (CAS No. 109-85-3) is a clear, colorless liquid utilized as an

intermediate in the synthesis of various pharmaceutical compounds.[1] It is classified as a

highly flammable, corrosive, and toxic substance, necessitating strict adherence to safety

protocols for its handling and disposal.[2][3][4] Improper disposal can lead to significant

environmental contamination and pose a substantial threat to human health.[5] These

application notes provide detailed protocols for the safe management and disposal of 2-
Methoxyethylamine waste, intended for researchers, scientists, and drug development

professionals.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of 2-Methoxyethylamine is

crucial for safe handling and disposal.
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Property Value Reference

Molecular Formula C₃H₉NO [2]

Molecular Weight 75.11 g/mol [2]

Appearance Clear colorless liquid [2][6]

Boiling Point 95 °C

Density 0.864 g/mL at 25 °C

Refractive Index n20/D 1.406

pH 12 (100g/l, H₂O, 20℃) [1]

Flash Point

Not explicitly found in search

results, but classified as highly

flammable.

Solubility Highly soluble in water [1]

Hazard Identification and Safety Precautions
2-Methoxyethylamine is associated with multiple hazards:

Flammability: It is a highly flammable liquid and vapor.[3][4] Vapors can travel a considerable

distance to an ignition source.[3]

Corrosivity: It causes severe skin burns and eye damage.[3][4][6]

Toxicity: It is harmful if swallowed or inhaled and can cause an allergic skin reaction.[2][3]

Inhalation may lead to corrosive injuries to the upper respiratory tract and lungs.[6]

Personal Protective Equipment (PPE) is mandatory when handling 2-Methoxyethylamine
waste:

Eye/Face Protection: Safety glasses with side-shields or goggles. A face shield is

recommended when handling larger quantities.[7][8]
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Skin Protection: Chemical-resistant gloves (e.g., Viton®, Butyl rubber) and impervious

clothing are essential.[3][7]

Respiratory Protection: Work should be conducted in a well-ventilated area or a fume hood.

[7] For situations where ventilation is inadequate, air-purifying respirators with cartridges for

amines are recommended.[3]

Waste Disposal Decision Workflow
The choice of disposal method depends on the quantity, concentration, and nature of the 2-
Methoxyethylamine waste. The following flowchart provides a decision-making framework.
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Caption: Decision workflow for selecting the appropriate disposal method for 2-
Methoxyethylamine waste.
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Protocol 1: Neutralization of Small Spills and Dilute
Aqueous Waste
This protocol is suitable only for small quantities (typically <100 mL) of dilute aqueous solutions

of 2-Methoxyethylamine. Neutralization of concentrated solutions should be avoided due to

the potential for excessive heat generation.[8]

Materials:

Appropriate PPE (goggles, face shield, gloves, lab coat)

Fume hood

Beaker or flask of appropriate size

Stir bar and stir plate

pH meter or pH paper

Weak acid neutralizing agent (e.g., 5% citric acid solution) or dilute strong acid (e.g., 1M

Hydrochloric Acid)

Ice bath

Methodology:

Preparation: Perform all steps within a certified chemical fume hood.[8] Ensure a safety

shower and eyewash station are readily accessible. Place the container with the 2-
Methoxyethylamine solution in an ice bath to dissipate any heat generated during

neutralization.[8]

Neutralization: Slowly add the acidic neutralizing agent to the stirring 2-Methoxyethylamine
solution. Add the neutralizer in small increments to control the reaction rate and temperature.

pH Monitoring: Continuously monitor the pH of the solution. The target pH for disposal into a

sanitary sewer is typically between 5.5 and 9.5, but it is crucial to consult local regulations.[8]
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Final Disposal: Once the pH is stabilized within the acceptable range, the neutralized

solution can be disposed of down the drain with a copious amount of water (at least 20 parts

water to 1 part neutralized solution), provided this is permitted by local regulations.[8]

Preparation

Neutralization Disposal

Don PPE Work in Fume Hood Place Waste in Ice Bath Slowly Add Acid

Monitor pH

pH between 5.5-9.5?
No Dispose to Sewer

with Excess Water
Yes

Click to download full resolution via product page

Caption: Experimental workflow for the neutralization of dilute 2-Methoxyethylamine waste.

Protocol 2: Preparation for Incineration or Third-Party
Disposal
Concentrated 2-Methoxyethylamine, larger quantities of dilute waste, and contaminated solid

waste must be disposed of as hazardous waste through a licensed environmental management

company.[9] Incineration is a common and effective method for the complete destruction of

hazardous organic materials.[10]

Materials:

Appropriate PPE

Designated and properly labeled hazardous waste container (compatible material, e.g.,

HDPE, stainless steel).[3][11]

Hazardous waste tags/labels as required by your institution and local regulations.

Funnels for transferring liquid waste.
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Secondary containment for the waste container.

Methodology:

Waste Segregation: Do not mix 2-Methoxyethylamine waste with incompatible materials,

such as strong oxidizing agents or acids.[8] Keep halogenated and non-halogenated solvent

wastes separate if possible.[11]

Container Management:

Use a waste container that is in good condition, compatible with the chemical, and has a

secure, non-leaking cap.[11]

The container must be kept closed at all times except when adding waste.[11]

Affix a hazardous waste label to the container as soon as the first drop of waste is added.

Labeling: Fill out the hazardous waste label completely and accurately. Include the full

chemical name ("2-Methoxyethylamine") and any other components in the waste stream.

Do not use abbreviations.

Storage: Store the waste container in a designated satellite accumulation area that is at or

near the point of generation.[11] The storage area should be well-ventilated, and the

container must be in secondary containment.

Arranging Disposal: Once the container is full or the accumulation time limit is approaching

(as per EPA or local regulations), arrange for pickup by your institution's environmental

health and safety department or a licensed hazardous waste disposal company.[12]
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Caption: Workflow for preparing 2-Methoxyethylamine waste for professional disposal.

Regulatory Compliance
All hazardous waste disposal activities are governed by strict regulations. In the United States,

the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery

Act (RCRA) provides the framework for hazardous waste management.[5][12][13] Generators

of hazardous waste are categorized based on the quantity of waste produced per month (Very
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Small, Small, or Large Quantity Generators), with different requirements for each category.[13]

It is imperative to comply with all federal, state, and local regulations, as well as institutional

policies, for hazardous waste management and disposal.[14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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